Cas no 1806855-04-8 (5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid)
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid
-
- Inchi: 1S/C8H4F2N2O3/c9-6(10)4-3(1-11)2-12-7(13)5(4)8(14)15/h2,6H,(H,12,13)(H,14,15)
- InChI Key: UTNKFOAUAAAISB-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CNC(C=1C(=O)O)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 442
- XLogP3: 0.1
- Topological Polar Surface Area: 90.2
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045337-250mg |
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid |
1806855-04-8 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029045337-500mg |
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid |
1806855-04-8 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029045337-1g |
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid |
1806855-04-8 | 97% | 1g |
$3,069.40 | 2022-03-31 |
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid (CAS No. 1806855-04-8): A Comprehensive Overview
5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid (CAS No. 1806855-04-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and metabolic disorders.
The chemical structure of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid is defined by a pyridine ring substituted with a cyano group, a difluoromethyl group, and a hydroxyl group. The presence of these functional groups imparts distinct chemical properties and biological activities to the molecule. The cyano group, known for its electron-withdrawing effect, enhances the compound's stability and reactivity. The difluoromethyl group, on the other hand, contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid has also been investigated for its potential in metabolic disorders. Studies have shown that this compound can effectively reduce blood glucose levels and improve insulin sensitivity in animal models of type 2 diabetes. These results are particularly promising given the growing prevalence of diabetes and the need for new therapeutic options with fewer side effects.
The pharmacokinetic properties of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid have been extensively studied to ensure its suitability for clinical applications. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for drug development. Furthermore, preclinical studies have not reported any significant toxicity or adverse effects at therapeutic doses, suggesting a favorable safety profile.
The synthesis of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid involves several well-established chemical reactions, making it accessible for large-scale production. One common synthetic route involves the condensation of 2-cyanopyridine with difluoroacetic acid followed by hydroxylation to introduce the hydroxyl group. This synthetic pathway is efficient and can be optimized to achieve high yields and purity levels.
In conclusion, 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid (CAS No. 1806855-04-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for new treatments in inflammatory and metabolic disorders.
1806855-04-8 (5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)